Cas no 501903-15-7 (5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine)

5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine structure
501903-15-7 structure
Product Name:5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
CAS No:501903-15-7
MF:C12H15N3O
MW:217.267002344131
CID:1017565
Update Time:2023-08-02

5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,5-(5-ethyl-2-methoxyphenyl)-(9CI)
    • 5-(5-ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
    • BB 0249357
    • 5-(5-Ethyl-2-methoxy-phenyl)-2H-pyrazol-3-yl amine
    • 5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
    • Inchi: 1S/C12H15N3O/c1-3-8-4-5-11(16-2)9(6-8)10-7-12(13)15-14-10/h4-7H,3H2,1-2H3,(H3,13,14,15)
    • InChI Key: YCYIDNQOVDYLLE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(CC)=CC=1C1=CC(N)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Topological Polar Surface Area: 63.9
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